5,5,5-Trifluoro-4-(trifluoromethyl)penta-1,3-diene

• CAS No.: 1422-33-9
• Molecular Formula: C6H4F6
• Molecular Weight: 190.09 g/mol
• IUPAC Name: 5,5,5-trifluoro-4-(trifluoromethyl)penta-1,3-diene
• InChI: InChI=1S/C6H4F6/c1-2-3-4(5(7,8)9)6(10,11)12/h2-3H,1H2
• InChI Key: WWAKYXYJMRXUKE-UHFFFAOYSA-N
• Canonical SMILES: C=CC=C(C(F)(F)F)C(F)(F)F

Description

5,5,5-Trifluoro-4-(trifluoromethyl)penta-1,3-diene is a useful research compound. Its molecular formula is C6H4F6 and its molecular weight is 190.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude 1,1-bis(trifluoromethyl)-3-penten-1-ol (54 grams) can be placed in a 250 mL three-neck flask and 125 mL of concentrate H2SO4 added to form a mixture which can be stirred and heated slowly to 95° C. (separating compounds having lower boiling points from the mixture between 34° C. and 55° C.). The 1,1,1-trifluoro-2-trifluoromethyl-2,4-pentadiene (15.6 grams, 45.5% yield) produced can be separate from the mixture as a gas between 70° C. and 74° C.